Cas no 53658-03-0 (4-[[4-[(4-cyanophenoxy)methyl]phenyl]methoxy]benzonitrile)

• Product Name: 4-[[4-[(4-cyanophenoxy)methyl]phenyl]methoxy]benzonitrile
• CAS No: 53658-03-0
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 1582949
• PubChem ID: 14116741
• Update Time: 2025-04-21

4-[[4-[(4-cyanophenoxy)methyl]phenyl]methoxy]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[[4-[(4-cyanophenoxy)methyl]phenyl]methoxy]benzonitrile
• NSC727340
• 1,4-Bis(4-cyanophenoxymethyl)benzene
• Benzonitrile, 4,4'-[1,4-phenylenebis(methyleneoxy)]bis-
• 4,4'-p-Xylylendioxy-di-benzonitril
• AGN-PC-000G2U
• 4,4-phenylenebis(methyleneoxy)]bisbenzonitrile
• 1.4-Bis-[(4-cyan-phenoxy)-methyl]-benzol
• 4,4'-p-xylylenedioxy-di-benzonitrile
• NSC727340; 1,4-Bis(4-cyanophenoxymethyl)benzene; Benzonitrile, 4,4'-[1,4-phenylenebis(methyleneoxy)]bis-; 4,4'-p-Xylylendioxy-di-benzonitril; AGN-PC-000G2U; 4,4-phenylenebis(methyleneoxy)]bisbenzonitrile; 1.4-Bis-[(4-cyan-phenoxy)-methyl]-benzol; 4,4'-p-xylylenedioxy-di-benzonitrile;
• 53658-03-0
• DTXSID10556129
• 4,4'-[1,4-Phenylenebis(methyleneoxy)]dibenzonitrile
• C22H16N2O2
• NSC-727340

• Inchi： 1S/C22H16N2O2/c23-13-17-5-9-21(10-6-17)25-15-19-1-2-20(4-3-19)16-26-22-11-7-18(14-24)8-12-22/h1-12H,15-16H2
• InChI Key： KISAWPXPYQSTQQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)CC1C=CC(=CC=1)COC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 340.12128
• Monoisotopic Mass: 340.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04
• LogP: 4.58796